2-Methoxyethyl 5-(2-methoxyethoxy)-pyrazine-2-carboxylate

• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.25 g/mol
• IUPAC Name: 2-methoxyethyl 5-(2-methoxyethoxy)pyrazine-2-carboxylate
• InChI: InChI=1S/C11H16N2O5/c1-15-3-5-17-10-8-12-9(7-13-10)11(14)18-6-4-16-2/h7-8H,3-6H2,1-2H3
• InChI Key: IADMGISFQRIXJZ-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=C(N=C1)C(=O)OCCOC

Description

2-Methoxyethyl 5-(2-methoxyethoxy)-pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C11H16N2O5 and its molecular weight is 256.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

60% sodium hydride (27.8 mg) was added to a solution of 2-methoxyethanol (50.2 μl) in DMF (1 ml) under ice-cooling, followed by stirring for 10 minutes. A solution of methyl 5-chloropyrazine-2-carboxylate (100 mg) in DMF (1 ml) was added to the reaction solution at the same temperature, followed by stirring for one hour and 50 minutes. Acetic acid (50.0 μl) and water were added to the reaction solution, followed by extraction with ethyl acetate. The organic layer was concentrated under reduced pressure and the residue was purified by silica gel column chromatography to obtain the title compound (19.7 mg).